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Introduction
RU-301 is a small molecule inhibitor that functions as a pan-TAM (Tyro3, Axl, Mer) receptor

tyrosine kinase inhibitor.[1] It competitively blocks the dimerization site of these receptors,

preventing their activation by the ligand Gas6.[1] The TAM receptors are implicated in various

oncogenic processes, including cell survival, proliferation, migration, and immune evasion,

primarily through the activation of downstream signaling pathways such as PI3K/Akt,

MAPK/ERK, and NF-κB.[2] Overexpression of TAM receptors is associated with poor prognosis

and drug resistance in several cancers.[3] These application notes provide detailed protocols

for a suite of cell-based assays to effectively screen and characterize the efficacy of RU-301 in

vitro.

Mechanism of Action of RU-301
The following diagram illustrates the signaling pathway of TAM receptors and the inhibitory

action of RU-301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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